Cas no 1153229-06-1 ((3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone)

• Product Name: (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone
• CAS No: 1153229-06-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5073218
• Update Time: 2025-05-24

(3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone
• (3,5-dimethyl-1,2-oxazol-4-yl)-(3-hydroxypiperidin-1-yl)methanone
• (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone

• Inchi： 1S/C11H16N2O3/c1-7-10(8(2)16-12-7)11(15)13-5-3-4-9(14)6-13/h9,14H,3-6H2,1-2H3
• InChI Key： RNQZQCRPAJWDHQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C(C)=NOC=2C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 0.5
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone

Recent Advances in the Study of (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone (CAS: 1153229-06-1)

The compound (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone (CAS: 1153229-06-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique isoxazole and piperidine moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, making it more viable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

In terms of pharmacological activity, (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone has shown promising results as a modulator of specific enzyme pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses. The compound exhibited a high binding affinity and selectivity, suggesting its potential as a lead candidate for the development of anti-inflammatory agents.

Further research has explored the compound's potential applications in oncology. A 2024 study in Cancer Research reported that (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone could selectively target cancer cells by interfering with their metabolic pathways. The study utilized in vitro and in vivo models to validate the compound's anti-proliferative effects, with minimal toxicity observed in normal cells. These findings underscore its potential as a chemotherapeutic agent.

Despite these advancements, challenges remain in the clinical translation of (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone. Issues such as pharmacokinetics, drug-drug interactions, and long-term safety profiles need to be addressed in future studies. Ongoing research is also investigating the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases.

In conclusion, (3,5-Dimethylisoxazol-4-yl)(3-hydroxypiperidin-1-yl)methanone (CAS: 1153229-06-1) represents a promising scaffold for drug discovery. Its diverse pharmacological activities and synthetic versatility make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.